Cas no 2918863-37-1 ((2,6-Difluoro-3-iodophenyl)(phenyl)methanol)
2918863-37-1 structure
Product Name:(2,6-Difluoro-3-iodophenyl)(phenyl)methanol
CAS No:2918863-37-1
MF:C13H9F2IO
MW:346.111243009567
CID:6796442
PubChem ID:171366709
Update Time:2024-09-13
(2,6-Difluoro-3-iodophenyl)(phenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (2,6-Difluoro-3-iodophenyl)(phenyl)methanol
- 2918863-37-1
- MFCD34783995
-
- Inchi: 1S/C13H9F2IO/c14-9-6-7-10(16)12(15)11(9)13(17)8-4-2-1-3-5-8/h1-7,13,17H
- Inchi: InChI=1S/C13H9F2IO/c14-9-6-7-10(16)12(15)11(9)13(17)8-4-2-1-3-5-8/h1-7,13,17H
- InChI Key: OPIPMCRVRUJLCZ-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C(=C1F)C(C1C=CC=CC=1)O)F
- SMILES: C1=CC=C(C=C1)C(C2=C(C=CC(=C2F)I)F)O
Computed Properties
- Exact Mass: 345.96662g/mol
- Monoisotopic Mass: 345.96662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2Ų
(2,6-Difluoro-3-iodophenyl)(phenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB602796-250mg |
(2,6-Difluoro-3-iodophenyl)(phenyl)methanol; . |
2918863-37-1 | 250mg |
€355.80 | 2024-07-19 | ||
| abcr | AB602796-1g |
(2,6-Difluoro-3-iodophenyl)(phenyl)methanol; . |
2918863-37-1 | 1g |
€659.60 | 2024-07-19 | ||
| abcr | AB602796-5g |
(2,6-Difluoro-3-iodophenyl)(phenyl)methanol; . |
2918863-37-1 | 5g |
€2218.40 | 2024-07-19 |
(2,6-Difluoro-3-iodophenyl)(phenyl)methanol Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2918863-37-1 ((2,6-Difluoro-3-iodophenyl)(phenyl)methanol) Related Products
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